2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether

• Molecular Formula: C19H16N4OS
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 3-benzyl-6-[(E)-2-(2-methoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H16N4OS/c1-24-16-10-6-5-9-15(16)11-12-18-22-23-17(20-21-19(23)25-18)13-14-7-3-2-4-8-14/h2-12H,13H2,1H3/b12-11+
• InChI Key: WFIZJIIEEPGJTL-VAWYXSNFSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C2=NN3C(=NN=C3S2)CC4=CC=CC=C4
• SMILES: COC1=CC=CC=C1C=CC2=NN3C(=NN=C3S2)CC4=CC=CC=C4

Description

2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether, also known as BTT-3033, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology.

Mechanism of Action

The exact mechanism of action of 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and oxidative stress. Specifically, 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that promote inflammation and cancer cell growth. 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has also been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in the regulation of genes that promote inflammation and cancer cell growth.
Biochemical and Physiological Effects:
2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether inhibits the growth of several cancer cell lines, including breast, lung, and colon cancer cells. In addition, 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species in vitro. In vivo studies have shown that 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has anti-inflammatory and anti-oxidant effects in animal models of inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether is its potential as a multi-targeted agent, as it has been shown to inhibit the activity of several enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and oxidative stress. In addition, 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent. However, one limitation of 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for research on 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether. One direction is to further investigate its potential as a therapeutic agent for cancer, inflammation, and oxidative stress. In addition, further studies are needed to elucidate its mechanism of action and to optimize its chemical structure for improved efficacy and bioavailability. Furthermore, 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether may have potential applications in other fields, such as agriculture and environmental science, and further studies are needed to explore these possibilities.

Synthesis Methods

2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether can be synthesized using a multi-step synthetic route that involves the reaction of 2-bromo-4-methoxybenzaldehyde with 3-aminobenzyl alcohol, followed by the reaction of the resulting product with 3-azido-5-(4-bromophenyl)-1H-1,2,4-triazole and 2-mercapto-5-methyl-1,3,4-thiadiazole. The final product is obtained by the reaction of the intermediate product with phenylacetylene in the presence of a palladium catalyst.

Scientific Research Applications

2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been the subject of several scientific studies due to its potential applications in various fields. In medicinal chemistry, 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been investigated as a potential anti-cancer agent, as it has been shown to inhibit the growth of several cancer cell lines in vitro. In addition, 2-[2-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been investigated as a potential anti-inflammatory and anti-oxidant agent, with promising results in animal models of inflammation and oxidative stress.